Cas no 395099-34-0 (1H-Indazole, 5-nitro-3-(3-nitrophenyl)-)

• Product Name: 1H-Indazole, 5-nitro-3-(3-nitrophenyl)-
• CAS No: 395099-34-0
• MF: C₁₃H₈N₄O₄
• MW: 284.227022171021
• CID: 1509059
• Update Time: 2024-08-24

1H-Indazole, 5-nitro-3-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5-nitro-3-(3-nitrophenyl)-

• Inchi： 1S/C13H8N4O4/c18-16(19)9-3-1-2-8(6-9)13-11-7-10(17(20)21)4-5-12(11)14-15-13/h1-7H,(H,14,15)
• InChI Key： MISXVCOZZABSPW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C([N+]([O-])=O)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=N1

Computed Properties

• Exact Mass: 284.05464

Experimental Properties

• Density: 1.544±0.06 g/cm3(Predicted)
• Boiling Point: 566.0±40.0 °C(Predicted)
• PSA: 114.96
• pka: 10.53±0.40(Predicted)